Cas no 1795786-07-0 ((3S)-1-4,4-Bis3-(trideuteriomethyl)thiophen-2-ylbut-3-enylpiperidine-3-carboxylic acid hydrochloride)

• Product Name: (3S)-1-4,4-Bis3-(trideuteriomethyl)thiophen-2-ylbut-3-enylpiperidine-3-carboxylic acid hydrochloride
• CAS No: 1795786-07-0
• MF: C₂₀H₂₆ClNO₂S₂
• MW: 412.008942127228
• CID: 5054125
• Update Time: 2025-10-28

(3S)-1-4,4-Bis3-(trideuteriomethyl)thiophen-2-ylbut-3-enylpiperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-1-[4,4-Bis[3-(trideuteriomethyl)thiophen-2-yl]but-3-enyl]piperidine-3-carboxylic acid hydrochloride
• (3S)-1-4,4-Bis3-(trideuteriomethyl)thiophen-2-ylbut-3-enylpiperidine-3-carboxylic acid hydrochloride

• Inchi： 1S/C20H25NO2S2.ClH/c1-14-7-11-24-18(14)17(19-15(2)8-12-25-19)6-4-10-21-9-3-5-16(13-21)20(22)23;/h6-8,11-12,16H,3-5,9-10,13H2,1-2H3,(H,22,23);1H/t16-;/m0./s1
• InChI Key： YUKARLAABCGMCN-NTISSMGPSA-N
• SMILES： C(C1SC=CC=1C([H])([H])[H])(C1SC=CC=1C([H])([H])[H])=CCCN1CCC[C@H](C(=O)O)C1.Cl

(3S)-1-4,4-Bis3-(trideuteriomethyl)thiophen-2-ylbut-3-enylpiperidine-3-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (3S)-1-4,4-Bis3-(trideuteriomethyl)thiophen-2-ylbut-3-enylpiperidine-3-carboxylic acid hydrochloride

(3S)-1-4,4-Bis3-(trideuteriomethyl)thiophen-2-ylbut-3-enylpiperidine-3-carboxylic acid hydrochloride: A Comprehensive Overview

The compound (3S)-1-4,4-Bis3-(trideuteriomethyl)thiophen-2-ylbut-3-enylpiperidine-3-carboxylic acid hydrochloride (CAS No. 1795786-07-0) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound is characterized by its complex structure, which includes a thiophene ring, a piperidine ring, and a trideuteriomethyl group, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of thiophene-containing compounds in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The presence of the trideuteriomethyl group further enhances the stability and bioavailability of the molecule, making it a promising candidate for drug delivery systems. Researchers have also explored the stereochemistry of this compound, particularly the S configuration at the piperidine ring, which plays a crucial role in its pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Advanced techniques such as stereo-selective catalysis and deuteration methods have been employed to ensure high purity and consistency in the final product. These methods not only improve the quality of the compound but also pave the way for large-scale production, which is essential for clinical trials and commercialization.

In terms of biological activity, this compound has shown remarkable efficacy in preclinical models, particularly in targeting specific receptors and enzymes associated with chronic diseases. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been investigated, revealing potential applications in treating neurodegenerative disorders.

One of the most exciting developments involving this compound is its use in prodrug design. By incorporating the hydrochloride salt form, researchers have been able to enhance its solubility and absorption properties, making it more suitable for oral administration. This approach not only improves patient compliance but also reduces the risk of side effects associated with traditional drug delivery methods.

Furthermore, the integration of deuterium labeling into this compound has opened new avenues for studying its pharmacokinetics and metabolism. Deuterium's unique nuclear properties allow for precise tracking of the molecule within biological systems, providing valuable insights into its efficacy and safety profile. This information is critical for optimizing dosing regimens and ensuring that the compound meets regulatory standards for human use.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a marketable drug. Ongoing clinical trials are focusing on its safety profile, bioavailability, and therapeutic efficacy across various indications. If successful, this compound could represent a significant advancement in treating conditions such as inflammatory bowel disease, cancer, and neurological disorders.

In conclusion, (3S)-1-4,4-Bis3-(trideuteriomethyl)thiophen-2-ylbut-3-enylpiperidine-3-carboxylic acid hydrochloride (CAS No. 1795786-07-0) stands at the forefront of modern medicinal chemistry. Its innovative structure, combined with cutting-edge synthesis techniques and advanced biological studies, positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, this compound has the potential to revolutionize treatment options for millions of patients worldwide.